Cas no 1936266-41-9 (4-(4-Methoxyphenyl)tetrahydrofuran-3-ol)

• Product Name: 4-(4-Methoxyphenyl)tetrahydrofuran-3-ol
• CAS No: 1936266-41-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5162879
• Update Time: 2026-03-04

4-(4-Methoxyphenyl)tetrahydrofuran-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxyphenyl)tetrahydrofuran-3-ol
• 3-Furanol, tetrahydro-4-(4-methoxyphenyl)-

• Inchi： 1S/C11H14O3/c1-13-9-4-2-8(3-5-9)10-6-14-7-11(10)12/h2-5,10-12H,6-7H2,1H3
• InChI Key： VNDNQCLCQLNZIK-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC=C(OC)C=C2)C(O)C1

Additional information on 4-(4-Methoxyphenyl)tetrahydrofuran-3-ol

Professional Introduction to 4-(4-Methoxyphenyl)tetrahydrofuran-3-ol (CAS No. 1936266-41-9)

4-(4-Methoxyphenyl)tetrahydrofuran-3-ol, with the chemical identifier CAS No. 1936266-41-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This tetrahydrofuran derivative features a methoxy-substituted phenyl ring, making it a versatile intermediate in the development of various pharmacologically active molecules. The unique structural motif of this compound, combining a tetrahydrofuran core with an aromatic ring, positions it as a valuable building block for medicinal chemists exploring novel therapeutic agents.

The< strong>tetrahydrofuran-3-ol moiety in the molecule contributes to its chiral properties, which are increasingly recognized as crucial in drug design for achieving optimal pharmacokinetic and pharmacodynamic profiles. The presence of the< strong>4-methoxyphenyl group introduces electronic and steric effects that can modulate the interactions of the compound with biological targets, making it a promising candidate for further derivatization and optimization.

In recent years, there has been growing interest in tetrahydrofuran derivatives due to their diverse biological activities and synthetic accessibility. Studies have demonstrated that such compounds can exhibit a range of pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties. The< strong>4-(4-Methoxyphenyl)tetrahydrofuran-3-ol structure has been explored in several contexts, particularly in the search for new treatments for neurological disorders where chiral compounds play a pivotal role.

One of the most compelling aspects of< strong>4-(4-Methoxyphenyl)tetrahydrofuran-3-ol is its potential as a scaffold for drug discovery. The combination of the tetrahydrofuran ring and the methoxyphenyl group provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties to specific biological targets. For instance, modifications at the 3-position of the tetrahydrofuran ring or at the para position of the phenyl ring could significantly alter the compound's affinity and selectivity for certain enzymes or receptors.

The< strong>CAS No. 1936266-41-9 registry number ensures that researchers can reliably identify and source this compound for their studies. Its availability through reputable chemical suppliers has facilitated its use in academic and industrial research programs aimed at developing novel therapeutics. The compound's stability under standard storage conditions further enhances its utility as a reagent in synthetic chemistry.

Recent advances in computational chemistry have also highlighted< strong>4-(4-Methoxyphenyl)tetrahydrofuran-3-ol as a promising candidate for virtual screening campaigns. Molecular modeling studies suggest that this compound may interact with specific binding pockets on target proteins, making it a potential lead compound for further development. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling researchers to prioritize candidates based on their predicted binding affinities and pharmacokinetic profiles.

In addition to its synthetic utility, there is growing evidence that tetrahydrofuran derivatives can influence cellular processes through mechanisms beyond simple enzyme inhibition. For example, some tetrahydrofurans have been shown to modulate membrane fluidity and interact with intracellular signaling pathways. The< strong>4-(4-Methoxyphenyl)tetrahydrofuran-3-ol structure may therefore have applications beyond traditional small-molecule drug therapy, potentially including roles in regenerative medicine or as adjuvants to enhance the efficacy of other treatments.

The pharmaceutical industry continues to invest heavily in exploring new chemical entities like< strong>4-(4-Methoxyphenyl)tetrahydrofuran-3-ol. Its unique structural features make it an attractive starting point for generating libraries of compounds for high-throughput screening. By leveraging advances in synthetic methodologies and biotechnological tools, researchers aim to uncover novel bioactivities associated with this class of molecules.

The development of new synthetic routes to< strong>CAS No. 1936266-41-9 has also been a focus of recent research efforts. Efficient synthesis not only reduces production costs but also allows for greater flexibility in modifying the molecule's structure. Catalytic processes and green chemistry principles are being applied to improve yields and minimize waste, aligning with broader trends toward sustainable pharmaceutical manufacturing.

The potential applications of< strong>4-(4-Methoxyphenyl)tetrahydrofuran-3-ol extend beyond traditional therapeutic areas. Its structural motifs are reminiscent of natural products known for their biological activities, suggesting that derivatives of this compound may have untapped potential in areas such as antimicrobial or anticancer research. The methoxyphenyl group, in particular, is often found in bioactive natural products and has been associated with various pharmacological effects.

In conclusion,< strong>4-(4-Methoxyphenyl)tetrahydrofuran-3-ol (CAS No. 1936266-41-9) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structure combines elements that are both synthetically accessible and biologically relevant, making it a valuable asset for researchers seeking to develop new medicines. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex diseases and improving patient outcomes.